n-{3-[(2,3-Dimethylphenyl)amino]-6-methylquinoxalin-2-yl}-4-methylbenzenesulfonamide

• Molecular Formula: C24H24N4O2S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: N-[3-(2,3-dimethylanilino)-6-methylquinoxalin-2-yl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C24H24N4O2S/c1-15-8-11-19(12-9-15)31(29,30)28-24-23(25-20-7-5-6-17(3)18(20)4)27-22-14-16(2)10-13-21(22)26-24/h5-14H,1-4H3,(H,25,27)(H,26,28)
• InChI Key: KPEABRDBMKZDMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC3=C(C=C(C=C3)C)N=C2NC4=CC=CC(=C4C)C

Description

N-{3-[(2,3-DIMETHYLPHENYL)AMINO]-6-METHYLQUINOXALIN-2-YL}-4-METHYLBENZENE-1-SULFONAMIDE is a complex organic compound that belongs to the class of sulfonamides Sulfonamides are known for their wide range of biological activities and applications in medicinal chemistry

Preparation Methods

The synthesis of N-{3-[(2,3-DIMETHYLPHENYL)AMINO]-6-METHYLQUINOXALIN-2-YL}-4-METHYLBENZENE-1-SULFONAMIDE involves multiple steps, typically starting with the preparation of the quinoxaline core. The synthetic route may include:

Formation of the Quinoxaline Core: This can be achieved through the condensation of o-phenylenediamine with a suitable diketone under acidic conditions.

Introduction of the Amino Group: The amino group is introduced by reacting the quinoxaline derivative with 2,3-dimethylaniline.

Sulfonation: The final step involves the sulfonation of the quinoxaline derivative with 4-methylbenzenesulfonyl chloride in the presence of a base such as pyridine.

Industrial production methods may involve optimization of these steps to enhance yield and purity, including the use of catalysts and controlled reaction conditions.

Chemical Reactions Analysis

N-{3-[(2,3-DIMETHYLPHENYL)AMINO]-6-METHYLQUINOXALIN-2-YL}-4-METHYLBENZENE-1-SULFONAMIDE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide. 2